Cas no 2138051-35-9 (8-ethyl-2-methylimidazo1,2-apyridine-3-sulfonyl fluoride)

• Product Name: 8-ethyl-2-methylimidazo1,2-apyridine-3-sulfonyl fluoride
• CAS No: 2138051-35-9
• MF: C₁₀H₁₁FN₂O₂S
• MW: 242.269944429398
• CID: 6306286
• PubChem ID: 165953345
• Update Time: 2025-10-29

8-ethyl-2-methylimidazo1,2-apyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-2-methylimidazo1,2-apyridine-3-sulfonyl fluoride
• 2138051-35-9
• EN300-1197606
• 8-ethyl-2-methylimidazo[1,2-a]pyridine-3-sulfonyl fluoride

• Inchi： 1S/C10H11FN2O2S/c1-3-8-5-4-6-13-9(8)12-7(2)10(13)16(11,14)15/h4-6H,3H2,1-2H3
• InChI Key： LYZVRVFFCQTPCP-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C2C(=CC=CN21)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 242.05252693g/mol
• Monoisotopic Mass: 242.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.8Ų

Additional information on 8-ethyl-2-methylimidazo1,2-apyridine-3-sulfonyl fluoride

8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride (CAS No. 2138051-35-9)

8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride is a highly specialized organic compound with the CAS registry number 2138051-35-9. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and diverse applications in various fields of chemistry and pharmacology. The molecule is characterized by its imidazo[1,2-a]pyridine core, which is a bicyclic structure combining an imidazole ring fused with a pyridine ring. The substituents on this core—a sulfonyl fluoride group at position 3, an ethyl group at position 8, and a methyl group at position 2—contribute to its distinctive chemical properties and potential for functionalization.

The synthesis of 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride involves a series of carefully designed organic reactions. The starting material typically includes an appropriate imidazopyridine derivative, which undergoes functionalization to introduce the sulfonyl fluoride group. This process often requires the use of sulfonating agents or fluorinating reagents under controlled conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most significant applications of 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride lies in its role as a building block in drug discovery. The sulfonyl fluoride group is particularly valuable in medicinal chemistry due to its reactivity and ability to form stable bonds with various nucleophiles. This makes it an ideal candidate for designing bioactive molecules targeting specific biological pathways or receptors. For instance, derivatives of this compound have been explored for their potential as kinase inhibitors or modulators of ion channels.

Recent studies have highlighted the importance of imidazopyridines in the development of novel therapeutic agents. Researchers have demonstrated that these compounds can exhibit potent biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of electron-withdrawing groups like sulfonyl fluorides enhances the electrophilic character of the molecule, making it more reactive towards nucleophilic attacks—a property that is highly desirable in drug design.

In addition to its pharmacological applications, 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The imidazopyridine core provides a rigid structure that can facilitate charge transport while the sulfonyl fluoride group can act as an electron-withdrawing substituent to tune the material's electronic characteristics.

The stability and reactivity of 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride are critical factors influencing its applications. While the sulfonyl fluoride group contributes significantly to its reactivity, it also renders the compound susceptible to hydrolysis under certain conditions. Therefore, careful handling and storage are essential to maintain its integrity and functionality.

Recent research has focused on optimizing the synthesis and characterization of this compound to better understand its properties and potential uses. For example, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride, aiding in the design of more efficient derivatives.

In conclusion, 8-Ethyl-2-Methylimidazo[1,2-a]Pyridine-3-Sulfonyl Fluoride (CAS No. 2138051-35-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for designing bioactive molecules and advanced materials. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in various scientific disciplines.